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Compound of Interest

Compound Name: Octalene

Cat. No.: B1200738 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the discovery and known properties

of Octalene. It is important to note at the outset that, based on publicly available scientific

literature, Octalene is a polycyclic aromatic hydrocarbon of theoretical and chemical interest.

There is currently no evidence to suggest its involvement in biological signaling pathways or its

application in drug development. The information presented herein is based on its chemical

characteristics.

Discovery and History
Octalene is a polycyclic hydrocarbon with the chemical formula C₁₄H₁₂. It is composed of two

fused cyclooctatetraene rings.[1] Theoretical studies on Octalene have explored its planar and

nonplanar structures, as well as the isomerization reactions between its nonplanar forms.[2]

Much of the interest in Octalene from a chemical standpoint revolves around its electronic

structure and its ability to form anions.

Chemical and Physical Properties
The fundamental properties of Octalene are summarized in the table below. This data is

compiled from various chemical databases and publications.
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Property Value Source

Chemical Formula C₁₄H₁₂ [1][3][4]

Molar Mass 180.250 g·mol⁻¹ [1][3]

CAS Number 257-55-6 [1][3][4]

IUPAC Name Octalene [1][3]

Appearance Not specified in literature

Solubility Not specified in literature

Electronic Structure and Aromaticity
A significant aspect of Octalene's chemistry is its capacity to be reduced to form a dianion

(C₁₄H₁₂²⁻) and a tetraanion (C₁₄H₁₂⁴⁻).[1] This property is of theoretical interest in the study of

aromaticity.

Dianion: The dianion of Octalene accommodates its two additional electrons in one of the

eight-membered rings. This results in that ring having 10 π-electrons, conforming to Hückel's

rule for aromaticity (4n+2 π-electrons, where n=2). This is analogous to the dianion of

cyclooctatetraene.[1]

Tetraanion: In the tetraanion, with 18 π-electrons, both rings gain aromatic character, each

effectively having access to 10 π-electrons. This leads to a planar, bicyclic aromatic structure

similar to naphthalene.[1]

The reduction of Octalene to its anionic forms can be represented by the following logical

relationship:

Octalene (C₁₄H₁₂) Dianion (C₁₄H₁₂²⁻)
10π aromatic ring

+ 2e⁻ Tetraanion (C₁₄H₁₂⁴⁻)
Planar, bicyclic aromatic

+ 2e⁻

Click to download full resolution via product page

Reduction of Octalene to its dianion and tetraanion.
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Experimental Protocols
The available literature on Octalene is primarily theoretical. Detailed experimental protocols for

its synthesis or for the specific reduction processes to its anions are not extensively published

in readily accessible sources. The primary methods cited for studying Octalene and its anions

involve chemical reduction, for example, using lithium metal.[1]

General Protocol for Reduction of Aromatic Hydrocarbons (Illustrative):

Disclaimer: This is a generalized protocol and has not been specifically validated for Octalene.

It is for illustrative purposes only.

Preparation of Reactants: Under an inert atmosphere (e.g., argon or nitrogen), a solution of

Octalene in a suitable aprotic solvent (e.g., tetrahydrofuran) is prepared.

Reduction: A stoichiometric amount of a reducing agent, such as an alkali metal (e.g.,

lithium), is added to the solution.

Reaction Monitoring: The progress of the reaction can be monitored by spectroscopic

methods, such as NMR or UV-Vis spectroscopy, to observe the formation of the anionic

species.

Characterization: Upon completion of the reaction, the resulting anionic species can be

characterized using various spectroscopic and crystallographic techniques.

Status in Drug Development
A thorough review of scientific databases and literature reveals no publications or patents

linking Octalene to drug discovery or development. There is no information on its biological

activity, mechanism of action, or any associated signaling pathways. Therefore, at present,

Octalene is a compound of interest to theoretical and synthetic chemists, and not a candidate

for pharmaceutical development.

The following workflow illustrates the typical high-level process for drug discovery and

development, a process for which Octalene has not been a subject of investigation.
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A generalized workflow for drug discovery and development.
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Conclusion
Octalene is a fascinating molecule from a chemical structure and bonding perspective. Its

ability to form stable dianions and tetraanions with aromatic characteristics has been a subject

of theoretical study. However, for the audience of researchers, scientists, and drug

development professionals, it is crucial to understand that there is no current body of research

to support any biological or pharmaceutical application of this compound. Future investigations

could, in principle, explore the biological effects of Octalene and its derivatives, but as of now,

it remains a subject of purely chemical inquiry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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